1,6-Dimethyl-3-piperidinol
Overview
Description
1,6-Dimethyl-3-piperidinol is a chemical compound with the molecular formula C7H15NO . It has a molecular weight of 129.200 and a density of 1.0±0.1 g/cm3 .
Synthesis Analysis
Piperidines, including 1,6-Dimethyl-3-piperidinol, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The use of esters of 3-oxocarboxylic acid instead of aldehyde can result in a product containing four stereocenters . Moreover, the resulting piperidinol undergoes dehydration in an acidic environment to form 1,4,5,6-tetrahydropyridine .Molecular Structure Analysis
The molecular structure of 1,6-Dimethyl-3-piperidinol consists of seven carbon atoms, fifteen hydrogen atoms, and one nitrogen atom . The exact mass is 129.115356 .Physical And Chemical Properties Analysis
1,6-Dimethyl-3-piperidinol has a boiling point of 180.9±33.0 °C at 760 mmHg . The flash point is 46.3±19.5 °C . The vapour pressure is 0.3±0.7 mmHg at 25°C , and the index of refraction is 1.472 .Scientific Research Applications
Drug Design and Synthesis
Piperidines, including 1,6-Dimethyl-3-piperidinol, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Biological and Pharmacological Applications
The pharmaceutical applications of synthetic and natural piperidines, including 1,6-Dimethyl-3-piperidinol, have been extensively studied . The latest scientific advances in the discovery and biological evaluation of potential drugs containing the piperidine moiety have shown promising results .
Synthesis of Novel 3-Piperidinol Derivatives
The compound has been used as a synthetic equivalent of novel 3-piperidinol N-α-carbanion via deprotonation and lithium naphthanelide (LN)-mediated reductive lithiation . This process has been used to generate α-hydroxyalkylation products with excellent 2,3-diastereoselectivity .
Synthesis of Biologically Active Piperidines
The compound plays a crucial role in the synthesis of biologically active piperidines . These piperidines have shown significant biological activity and pharmacological activity .
Synthesis of Piperidinones
1,6-Dimethyl-3-piperidinol is used in the synthesis of piperidinones . Piperidinones are important synthetic medicinal blocks for drug construction .
Development of N-Halamine Biocidal Compound Coatings
Although not directly mentioned in the search results, piperidinol derivatives, including 1,6-Dimethyl-3-piperidinol, could potentially be used in the development of N-halamine biocidal compound coatings . These coatings are applied onto textiles and medical devices to prevent infections in hospitals and other health-related public venues .
Mechanism of Action
Target of Action
1,6-Dimethyl-3-piperidinol, also known as 1,6-dimethylpiperidin-3-ol, is a derivative of piperidine . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals . .
Mode of Action
It is known that piperidine derivatives can undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives . For instance, the use of esters of 3-oxocarboxylic acid instead of aldehyde resulted in a product containing four stereocenters . Moreover, the resulting piperidinol undergoes dehydration in an acidic environment to form 1,4,5,6-tetrahydropyridine .
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of biological activities and pharmacological applications .
Future Directions
Piperidines, including 1,6-Dimethyl-3-piperidinol, are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, future research may focus on improving the synthesis methods and exploring the pharmacological applications of 1,6-Dimethyl-3-piperidinol and other piperidines .
properties
IUPAC Name |
1,6-dimethylpiperidin-3-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-6-3-4-7(9)5-8(6)2/h6-7,9H,3-5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XINHGUGIHCODEP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CN1C)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,6-Dimethyl-3-piperidinol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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